Cas no 81731-54-6 (Cyclohexanecarboxaldehyde, 1-[(dimethylamino)methyl]-)

• Product Name: Cyclohexanecarboxaldehyde, 1-[(dimethylamino)methyl]-
• CAS No: 81731-54-6
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• MDL: MFCD16700075
• CID: 5229002
• Update Time: 2025-06-29

Cyclohexanecarboxaldehyde, 1-[(dimethylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxaldehyde, 1-[(dimethylamino)methyl]-

• MDL： MFCD16700075
• Inchi： 1S/C10H19NO/c1-11(2)8-10(9-12)6-4-3-5-7-10/h9H,3-8H2,1-2H3
• InChI Key： CKUXZQBAXOYHMS-UHFFFAOYSA-N
• SMILES： C1(CN(C)C)(C=O)CCCCC1

Additional information on Cyclohexanecarboxaldehyde, 1-[(dimethylamino)methyl]-

Cyclohexanecarboxaldehyde, 1-[(dimethylamino)methyl]- (CAS No. 81731-54-6): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

Cyclohexanecarboxaldehyde, 1-[(dimethylamino)methyl]-, identified by its CAS number 81731-54-6, is a significant compound in the realm of chemical biology and medicinal chemistry. This versatile intermediate has garnered considerable attention due to its unique structural properties and its potential applications in the synthesis of various pharmacologically active molecules. The compound's bifunctional nature, featuring both an aldehyde group and a dimethylamino side chain, makes it a valuable building block for the development of novel therapeutic agents.

The< strong>Cyclohexanecarboxaldehyde, 1-[(dimethylamino)methyl]- molecule exhibits a cyclohexane core substituted with an aldehyde functionality at the first carbon and a dimethylamino methyl group at the second carbon. This specific arrangement imparts distinct reactivity patterns that are highly useful in synthetic chemistry. The aldehyde group is a well-known electrophile, capable of participating in various condensation reactions, including Schiff base formation, while the dimethylamino group serves as a nucleophile or a basic site depending on the reaction conditions.

In recent years, there has been growing interest in the applications of< strong>Cyclohexanecarboxaldehyde, 1-[(dimethylamino)methyl]- in the development of bioactive molecules. One notable area of research involves its use as a precursor in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their limitations such as poor bioavailability and susceptibility to enzymatic degradation. The aldehyde group can readily react with amine-containing compounds to form stable amide bonds, which are the cornerstone of peptide-like structures.

Furthermore, the< strong>dimethylamino moiety in< strong>Cyclohexanecarboxaldehyde, 1-[(dimethylamino)methyl]- has been exploited in the design of ligands for metal ions. Metal-organic frameworks (MOFs) and coordination polymers often rely on nitrogen-rich ligands to stabilize metal centers, and the dimethylamino group provides an excellent site for coordination. This has led to the development of novel materials with applications in catalysis, gas storage, and separation technologies.

The compound's utility extends to the field of drug discovery as well. Researchers have utilized< strong>Cyclohexanecarboxaldehyde, 1-[(dimethylamino)methyl]- as an intermediate in the synthesis of small molecule inhibitors targeting various biological pathways. For instance, its incorporation into heterocyclic scaffolds has yielded promising candidates for treating neurological disorders. The aldehyde group allows for further functionalization via condensation reactions with hydrazines or hydroxylamines, leading to imines or oximes that can be further transformed into more complex structures.

Recent advancements in green chemistry have also highlighted the importance of< strong>Cyclohexanecarboxaldehyde, 1-[(dimethylamino)methyl]- as a sustainable building block. The compound's ability to participate in multiple synthetic transformations under mild conditions aligns well with the principles of atom economy and reduced waste generation. This has encouraged chemists to explore catalytic methods that minimize harsh reagents and byproducts, thereby enhancing the overall efficiency of synthetic routes.

In conclusion, Cyclohexanecarboxaldehyde, 1-[(dimethylamino)methyl]- (CAS No. 81731-54-6) represents a cornerstone compound in modern chemical biology and medicinal chemistry. Its unique structural features enable diverse applications ranging from peptidomimetic synthesis to metal coordination and drug discovery. As research continues to uncover new methodologies and applications, this versatile intermediate is poised to remain a critical tool in the chemist's arsenal.